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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553050

C.l. Direct Blue 75: A Technical Overview

C.l. Name: Direct Blue 75 C.I. Number: 34220 CAS Number: 6428-60-0

This technical guide provides a summary of the available information on C.I. Direct Blue 75, a
trisazo class dye. The content is structured for researchers, scientists, and professionals in
drug development, focusing on its chemical and physical properties.

Core Chemical and Physical Data

The fundamental properties of C.l. Direct Blue 75 are summarized in the table below, providing
a clear reference for its key characteristics.

Property Value Reference
Molecular Formula C42H25N7Na4013S4 [1]
Molecular Weight 1055.91 g/mol [1112]
Chemical Class Trisazo Dye [1]

Physical Appearance Blue Powder

Hue Dull Blue

Soluble in water (yields a blue
Solubility solution), insoluble in other [1]
organic solvents.
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Synthesis Methodology

The manufacturing of C.l. Direct Blue 75 involves a multi-step azo coupling process. A general

outline of the synthesis is as follows:

o First Diazotization and Coupling: 3-Aminobenzenesulfonic acid is diazotized and then
coupled with 5-Aminonaphthalene-2-sulfonic acid.

e Second Diazotization and Coupling: The product from the first step is then diazotized again
and subsequently coupled with another molecule of 5-Aminonaphthalene-2-sulfonic acid.

e Third Diazotization and Final Coupling: The resulting intermediate is diazotized for a third
time and, under alkaline conditions, is coupled with 4-Hydroxy-7-(phenylamino)naphthalene-
2-sulfonic acid to yield the final C.I. Direct Blue 75 molecule.[1]

Below is a diagram illustrating the logical workflow of the synthesis process.
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Synthesis Workflow of C.I. Direct Blue 75

Step 1: First Coupling

3-Aminobenzenesulfonic acid 5-Aminonaphthalene-2-sulfonic acid

Diazotization & Coupling with

Intermediate 1

Diazotization & Coupling with 5-Aminonaphthalene-2-sulfonic acid

Step 2: Second Coupling Step 3: Final Coupling
Y
Intermediate 2 4-Hydroxy-7-(phenylamino)naphthalene-2-sulfonic acid
AN
Diafotization & Coupling with

B

C.l. Direct Blue 75

Click to download full resolution via product page

Caption: Synthesis workflow for C.I. Direct Blue 75.

Applications and Biological Relevance

C.l. Direct Blue 75 is primarily utilized as a dyeing agent, particularly for cotton fabrics.[2] It
also finds application in the paper, thermoset, and thermoplastic industries.

Extensive searches of scientific literature did not yield specific experimental protocols for the
use of C.I. Direct Blue 75 in biological research or drug development. There is no available
information to suggest its involvement in any specific signaling pathways. While some direct
dyes have been used as biological stains, specific protocols for C.l. Direct Blue 75 in this
context are not documented in the reviewed literature.
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Toxicological Information

No specific toxicological studies for C.I. Direct Blue 75 were identified in the conducted search.
However, it is important to note that some azo dyes can be metabolized to aromatic amines,
which may have toxicological implications. Therefore, appropriate safety precautions should be
taken when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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